6-Chloro-3-methyl-4-(trifluoromethyl)-[1,2]oxazolo[5,4-b]pyridine

• IUPAC Name: 6-chloro-3-methyl-4-(trifluoromethyl)-[1,2]oxazolo[5,4-b]pyridine
• InChI: InChI=1S/C8H4ClF3N2O/c1-3-6-4(8(10,11)12)2-5(9)13-7(6)15-14-3/h2H,1H3
• InChI Key: TVOUJMTXQBSXQE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC2=C1C(=CC(=N2)Cl)C(F)(F)F
• Molecular Formula: C8H4ClF3N2O
• Molecular Weight: 236.58 g/mol

Description

6-Chloro-3-methyl-4-(trifluoromethyl)-[1,2]oxazolo[5,4-b]pyridine is a compound that falls under the category of trifluoromethylpyridines (TFMP) and its derivatives. These compounds are important ingredients for the development of agrochemical and pharmaceutical compounds. The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Synthesis Analysis

The synthesis of TFMP derivatives, including 6-Chloro-3-methyl-4-(trifluoromethyl)-[1,2]oxazolo[5,4-b]pyridine, is generally achieved via two main methods. One method involves an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

TFMP contains three fluorine atoms, a methyl group (a unit made of a hydrogen atom and three carbon atoms), and a ring-shaped carbon-containing structure known as pyridine. TFMP derivatives are characterized by the presence of a fluorine atom and a pyridine in their structure.

Chemical Reactions Analysis

The chemical reactions involving TFMP derivatives are largely dependent on the identity of the desired target compound. The researchers explain that this is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Physical And Chemical Properties Analysis

The presence of a fluorine atom and a carbon-containing pyridine in TFMP derivatives are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds. To develop compounds with unique biological properties, hydrogen is commonly replaced with fluorine.

Scientific Research Applications

Agrochemical Industry

6-Chloro-3-methyl-4-(trifluoromethyl)-[1,2]oxazolo[5,4-b]pyridine: is a key structural motif in active agrochemical ingredients. Its derivatives are used extensively for the protection of crops from pests. .

Pharmaceutical Industry

In the pharmaceutical sector, several TFMP derivatives, including our compound of interest, are utilized in the development of drugs. .

Veterinary Medicine

Similar to its use in human pharmaceuticals, TFMP derivatives are also employed in veterinary medicine. .

Synthesis of Intermediates

The compound serves as an intermediate in the synthesis of various other chemical entities. .

Material Science

The unique physicochemical properties of the fluorine atom in TFMP derivatives make them valuable in the field of functional materials. .

Analytical Reference Standards

Compounds like 6-Chloro-3-methyl-4-(trifluoromethyl)-[1,2]oxazolo[5,4-b]pyridine may be used as analytical reference standards. .

Mechanism of Action

Mode of Action

It is known that trifluoromethylpyridines, a class of compounds to which this molecule belongs, have been used in the agrochemical and pharmaceutical industries . The biological activities of these derivatives are thought to be due to the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .

Biochemical Pathways

It’s worth noting that compounds with similar structures have been used in the synthesis of analgesics , suggesting potential involvement in pain modulation pathways.

Result of Action

Related compounds have shown potent analgesic efficacy, suggesting that this compound may also have similar effects .

Future Directions

The demand for TFMP derivatives has been increasing steadily in the last 30 years. With the global population rapidly expanding, agrochemicals are in increasing demand to maintain crop production. In addition, the agricultural research community faces the challenge of producing pesticides that not only prevent crop losses caused by parasites, but also protect human populations from the spread of diseases such as malaria, dengue fever, or the Zika virus, all of which are carried by mosquitoes. It is expected that many novel applications of TFMP will be discovered in the future.